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Compound of Interest

Compound Name: Drinabant

Cat. No.: B1670946

For researchers and drug development professionals, the integrity of scientific discovery
extends to the responsible management of laboratory materials. The proper disposal of
investigational compounds like Drinabant (also known as AVE-1625), a selective CB1 receptor
antagonist, is a critical component of laboratory safety, environmental protection, and
regulatory compliance. This guide provides essential safety and logistical information for the
operational handling and disposal of Drinabant.

Chemical and Physical Properties

A summary of key quantitative data for Drinabant is presented below to inform handling and
disposal protocols.

Property Value

Molecular Formula C23H20Cl2F2N202S

Molar Mass 497.38 g/mol

Solubility Soluble in DMSO, not in water.[1]

Dry, dark, and at O - 4°C for short term (days to

Storage weeks) or -20°C for long term (months to years).

[1]

Hazard Identification and Safety Precautions
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While a specific Safety Data Sheet (SDS) outlining the hazards of Drinabant is not publicly
available, it is prudent to handle it as a potentially hazardous substance. As a research
chemical, its toxicological properties are not fully characterized. Standard laboratory
precautions should be strictly followed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear compatible chemical-resistant gloves.

« Skin and Body Protection: Wear a lab coat.

In the event of exposure, follow these first-aid measures:

After inhalation: Move to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water.

After ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person.

Disposal Protocol for Drinabant

The disposal of Drinabant must comply with federal, state, and local environmental
regulations. As a chemical compound used in research, it should be treated as hazardous
chemical waste. Do not dispose of Drinabant down the drain or in regular trash.

The following step-by-step procedure is based on standard laboratory practices for chemical
waste disposal:

o Waste Identification and Classification:

o Drinabant waste should be classified as non-hazardous pharmaceutical waste unless
institutional or local regulations require a more stringent classification. It is not currently
listed as a P- or U-listed hazardous waste by the EPA.
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o Waste Segregation:

o Solid Waste: Unused or expired Drinabant powder, contaminated personal protective
equipment (gloves, weigh boats, etc.).

o Liquid Waste: Solutions containing Drinabant.
o Sharps Waste: Contaminated needles, syringes, or other sharp objects.
» Containerization:
o Solid Waste: Place in a clearly labeled, sealable hazardous waste container.

o Liquid Waste: Collect in a compatible, leak-proof, and clearly labeled hazardous waste
container. Avoid overfilling containers.

o Sharps Waste: Dispose of in a designated, puncture-resistant sharps container.
e Labeling:

o All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("Drinabant" or "N-(1-(bis(4-chlorophenyl)methyl)azetidin-3-yl)-N-(3,5-
difluorophenyl)methanesulfonamide"), and the specific hazards if known.

o Storage:

o Store sealed and labeled hazardous waste containers in a designated, secure area away
from incompatible materials. The storage area should be well-ventilated and have
secondary containment.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

o The preferred method of disposal for pharmaceutical waste is typically high-temperature
incineration at a permitted facility.[2]
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Experimental Workflow for Disposal

The logical workflow for the proper disposal of Drinabant is illustrated in the diagram below.
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Drinabant Disposal Workflow

This procedural guidance is intended to ensure the safe handling and disposal of Drinabant in
a laboratory setting. Always consult your institution's specific safety and disposal protocols and
the relevant local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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